Cas no 1642531-06-3 (2-Iodo-indolizine-1-carboxylic acid ethyl ester)

• Product Name: 2-Iodo-indolizine-1-carboxylic acid ethyl ester
• CAS No: 1642531-06-3
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• MDL: MFCD32664141
• CID: 5151842
• Update Time: 2025-06-07

2-Iodo-indolizine-1-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-indolizine-1-carboxylic acid ethyl ester
• 1-Indolizinecarboxylic acid, 2-iodo-, ethyl ester

• MDL： MFCD32664141
• Inchi： 1S/C11H10INO2/c1-2-15-11(14)10-8(12)7-13-6-4-3-5-9(10)13/h3-7H,2H2,1H3
• InChI Key： AFEBQTUDCCJUIB-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=C2N(C=CC=C2)C=C1I

Additional information on 2-Iodo-indolizine-1-carboxylic acid ethyl ester

Introduction to 2-Iodo-indolizine-1-carboxylic acid ethyl ester (CAS No. 1642531-06-3)

2-Iodo-indolizine-1-carboxylic acid ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1642531-06-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indolizine class of heterocyclic structures, which are known for their diverse biological activities and potential applications in drug development. The presence of an iodo substituent and an ethyl ester functionality makes this molecule a particularly intriguing candidate for further investigation, especially in the context of synthetic chemistry and pharmacological exploration.

The indolizine core is a bicyclic aromatic system consisting of a benzene ring fused to a pyrrole ring. This structural motif is commonly found in natural products and bioactive molecules, contributing to its pharmacological relevance. The iodo-substituted indolizine derivative represents a modified version of this scaffold, where the iodine atom serves as a versatile handle for further chemical transformations. Iodine is a halogen that can participate in various reactions, including cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings, making it an invaluable tool in organic synthesis.

The ethyl ester group at the carboxylic acid position introduces additional reactivity and functionalization possibilities. Esters are well-known for their ability to undergo hydrolysis or transesterification, allowing for the introduction of other functional groups or the liberation of the carboxylic acid moiety under specific conditions. This dual functionality makes 2-Iodo-indolizine-1-carboxylic acid ethyl ester a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in indolizine derivatives due to their demonstrated biological activities. For instance, certain indolizines have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural features of these compounds, including the presence of nitrogen heterocycles and halogen substituents, contribute to their interactions with biological targets. The iodo-substituted derivative is particularly noteworthy because it can be further modified through cross-coupling reactions to introduce additional structural complexity, potentially enhancing its pharmacological profile.

One of the most exciting applications of 2-Iodo-indolizine-1-carboxylic acid ethyl ester lies in its use as a building block for the synthesis of more sophisticated drug candidates. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes or receptors involved in disease pathways. For example, indolizine derivatives have been explored as potential kinase inhibitors, which are critical in cancer therapy. The ability to modify the indolizine scaffold through cross-coupling reactions allows chemists to fine-tune the structure of these compounds for optimal binding affinity and selectivity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Heterocycles are ubiquitous in natural products and play a crucial role in many biologically active molecules. The indolizine core, with its unique electronic and steric properties, offers a rich framework for medicinal chemists to explore. By incorporating functional groups such as iodine and ester moieties, researchers can create derivatives with tailored properties that may enhance their therapeutic potential.

Recent advancements in synthetic methodologies have further expanded the utility of 2-Iodo-indolizine-1-carboxylic acid ethyl ester. Transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling the efficient construction of complex molecular architectures from simpler precursors. These reactions have been instrumental in generating novel indolizine derivatives with enhanced biological activity. For instance, Suzuki-Miyaura coupling has been used to introduce aryl or vinyl groups at various positions on the indolizine ring, leading to compounds with improved pharmacokinetic profiles.

The ethyl ester group on 2-Iodo-indolizine-1-carboxylic acid ethyl ester also provides an opportunity for further derivatization through hydrolysis or transesterification reactions. Hydrolysis can convert the ester into a free carboxylic acid, which can then be used in subsequent reactions such as amide bond formation or activation for coupling with other nucleophiles. Transesterification allows for the introduction of different alkyl groups at this position, enabling fine-tuning of solubility and metabolic stability.

In conclusion, 2-Iodo-indolizine-1-carboxylic acid ethyl ester (CAS No. 1642531-06-3) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features—combining an indolizine core with an iodine substituent and an ethyl ester group—make it a valuable building block for synthesizing complex molecules with therapeutic applications. The growing interest in heterocyclic compounds and advancements in synthetic chemistry continue to drive innovation in this area, promising new opportunities for developing effective treatments for various diseases.